Cas no 1314778-69-2 (2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile)

2-Methyl-2-(2,4,5-trifluorophenyl)propanenitrile is a fluorinated organic compound characterized by its nitrile functional group and trifluorophenyl moiety. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic resistance, which is advantageous in the design of bioactive molecules. The nitrile group offers versatility for further functionalization, enabling transformations into amines, acids, or heterocycles. Its rigid, sterically hindered framework may contribute to selective binding in target applications. The compound is typically handled under controlled conditions due to its potential sensitivity. Suitable for research and industrial use, it serves as a key building block in specialized organic syntheses.
2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile structure
1314778-69-2 structure
Product Name:2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile
CAS No:1314778-69-2
MF:C10H8F3N
MW:199.172432899475
CID:6293948
PubChem ID:129920139
Update Time:2025-08-04

2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile
    • EN300-1868658
    • 1314778-69-2
    • Inchi: 1S/C10H8F3N/c1-10(2,5-14)6-3-8(12)9(13)4-7(6)11/h3-4H,1-2H3
    • InChI Key: NODXMJFGTFHAGF-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1C(C#N)(C)C)F)F

Computed Properties

  • Exact Mass: 199.06088375g/mol
  • Monoisotopic Mass: 199.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 23.8Ų

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2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile Related Literature

Additional information on 2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile

2-Methyl-2-(2,4,5-Trifluorophenyl)Propanenitrile: A Comprehensive Overview

The compound 1314778-69-2, also known as 2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we will delve into its chemical structure, physical properties, synthesis methods, and current research applications.

Chemical Structure and Properties

2-Methyl-2-(2,4,5-trifluorophenyl)propanenitrile features a nitrile functional group attached to a methyl-substituted phenyl ring with trifluorine substituents. The presence of the trifluorophenyl group introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. This structure makes it highly versatile for use in various chemical reactions and applications. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including fluorinated polymers and specialty chemicals.

Synthesis Methods

The synthesis of 1314778-69-2 involves a multi-step process that typically begins with the preparation of the trifluorophenyl derivative. Researchers have explored various methods to optimize the synthesis pathway, including the use of palladium-catalyzed coupling reactions and nucleophilic substitution techniques. Recent advancements in catalytic chemistry have enabled higher yields and improved purity levels in the production of this compound.

Applications in Materials Science

One of the most promising applications of 2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile lies in its use as a building block for advanced materials. Its fluorinated structure makes it an ideal candidate for the development of high-performance polymers with enhanced thermal stability and chemical resistance. For instance, recent research has demonstrated its potential in creating fluoropolymer coatings that exhibit superior durability under harsh environmental conditions.

Additionally, this compound has shown promise in the field of electronic materials. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems used for organic synthesis. This property opens up new avenues for its use in green chemistry and sustainable chemical processes.

Research Trends and Future Directions

Recent studies have focused on expanding the scope of applications for 1314778-69-2, particularly in drug discovery and agrochemicals. Its unique structural features make it an attractive candidate for designing bioactive molecules with specific pharmacological properties. Researchers are actively investigating its potential as a lead compound for developing novel therapeutic agents targeting various diseases.

In conclusion, 2-methyl-2-(2,4,5-trifluorophenyl)propanenitrile (CAS No: 1314778-69-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers working in materials science, catalysis, and drug discovery. As ongoing research continues to uncover new uses for this compound, its significance in the chemical industry is expected to grow further.

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